2,2-Diethoxy-1-methylpyrrolidine

• CAS No.: 826-41-5
• Molecular Formula: C9H19NO2
• Molecular Weight: 173.25 g/mol
• IUPAC Name: 2,2-diethoxy-1-methylpyrrolidine
• InChI: InChI=1S/C9H19NO2/c1-4-11-9(12-5-2)7-6-8-10(9)3/h4-8H2,1-3H3
• InChI Key: UEWDJCZJEIBPKX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1(CCCN1C)OCC

Description

Comparison with Similar Compounds

Structural Comparison with Limited Analogues

Compound Name	Key Substituents	Applications/Notes	Evidence Source
2-(methoxymethyl)-1-methylpyrrolidine	Methoxymethyl group at C2, methyl at N1	No stated applications; basic pyrrolidine derivative.
1-(3,6-dihydro-2H-thiopyran-4-yl)-2-(methoxymethyl)pyrrolidine	Thiopyran and methoxymethyl groups	Potential use in heterocyclic synthesis.
Methyl (4aR)-1-[(2,3-difluorophenyl)methyl]-...	Fluorophenyl and ester groups	Intermediate in drug synthesis.

• 2,2-Diethoxy-1-methylpyrrolidine (hypothetical comparison): The diethoxy groups at C2 may enhance solubility in nonpolar solvents compared to methoxymethyl analogs. The absence of electron-withdrawing groups (e.g., fluorine in ) suggests lower reactivity in electrophilic substitutions.

Critical Gaps in Evidence

• Synthesis Methods: No procedures for synthesizing 2,2-Diethoxy-1-methylpyrrolidine are described.
• Physicochemical Data : Missing melting/boiling points, solubility, or spectral data (e.g., NMR, IR).
• Biological/Industrial Relevance: No references to pesticidal, pharmaceutical, or catalytic uses.

Recommendations for Further Research

To address the query adequately, additional sources are required, such as:

• Peer-reviewed articles on pyrrolidine derivatives with ethoxy substituents.
• Patent databases (e.g., USPTO, Espacenet) for synthetic routes.
• Chemical databases (e.g., SciFinder, Reaxys) for physicochemical and application data.